Cas no 938686-34-1 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate
• CAS No: 938686-34-1
• MF: C₁₉H₂₄N₂O₅
• MW: 360.404265403748
• CID: 6505726
• PubChem ID: 16523529
• Update Time: 2025-05-19

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Z18413068
• 938686-34-1
• EN300-26686142
• AKOS002477085
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate

• Inchi： 1S/C19H24N2O5/c1-13(17(22)21-19(12-20)10-5-4-6-11-19)26-18(23)16-14(24-2)8-7-9-15(16)25-3/h7-9,13H,4-6,10-11H2,1-3H3,(H,21,22)
• InChI Key： MXERDTAPKBTBIR-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CC=1OC)OC)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 360.16852187g/mol
• Monoisotopic Mass: 360.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate

Professional Introduction to 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate (CAS No. 938686-34-1)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate, with the CAS number 938686-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure that includes a cyanocyclohexyl moiety and a 2,6-dimethoxybenzoate group, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate is meticulously designed to enhance its reactivity and compatibility with various biological targets. The presence of the cyanocyclohexyl group introduces a high degree of steric hindrance, which can be strategically exploited to modulate the binding affinity and selectivity of the compound towards specific biological receptors. Meanwhile, the ester functionality in the 2,6-dimethoxybenzoate moiety provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate has emerged as a promising candidate in this endeavor due to its ability to interact with multiple pharmacophoric sites. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory responses and metabolic disorders. For instance, preliminary in vitro assays have shown that this compound can effectively modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of pro-inflammatory mediators.

The< strong>2,6-dimethoxybenzoate group in the molecular structure not only contributes to the compound's solubility but also plays a crucial role in its pharmacokinetic profile. This feature is particularly advantageous when designing drugs intended for oral administration, as it enhances bioavailability while minimizing unwanted side effects. Additionally, the< strong>cyanocyclohexyl moiety has been found to improve metabolic stability, reducing the likelihood of rapid degradation within biological systems.

The synthesis of< strong>1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective hydrogenations, has been instrumental in achieving the desired molecular architecture. These techniques not only streamline the synthetic route but also allow for greater flexibility in modifying functional groups post-synthesis.

In terms of applications, this compound has shown considerable promise in preclinical studies aimed at evaluating its efficacy against various pathological conditions. Researchers have explored its potential as an anti-inflammatory agent by examining its interaction with nuclear factor kappa B (NF-κB) signaling pathways. The< strong>cyanocyclohexyl group has been identified as a critical determinant in mediating these interactions, suggesting that further optimization could lead to even more potent inhibitors.

Emerging evidence also indicates that< strong>1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate may have applications beyond inflammation modulation. Studies are underway to investigate its role in regulating glucose homeostasis and lipid metabolism. The< strong>2,6-dimethoxybenzoate moiety has been found to interact with peroxisome proliferator-activated receptors (PPARs), which are key regulators of metabolic processes. This interaction could potentially make this compound a valuable tool in managing metabolic disorders such as type 2 diabetes.

The pharmacological profile of< strong>1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate is further enhanced by its favorable pharmacokinetic properties. Unlike many traditional small-molecule drugs that suffer from poor solubility or rapid clearance from biological systems, this compound exhibits excellent bioavailability and prolonged half-life upon administration. These attributes are particularly important for therapeutic agents intended for long-term use or those requiring frequent dosing regimens.

The growing body of research on< strong>CAS No. 938686-34-1< strong>, which corresponds to< strong>1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate, underscores its significance as a versatile building block in medicinal chemistry. The combination of structural complexity and functional diversity makes it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.

In conclusion,< strong>CAS No. 938686-34-1< strong>, specifically identified as< strong>1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2,6-dimethoxybenzoate, represents a cutting-edge compound with substantial potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activities position it as a valuable asset for scientists working on innovative therapeutic strategies across multiple disease domains.